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Phosphorothioate polynucleotides

Phosphorothioate polynucleotides are a class of modified nucleic acids that incorporate phosphorothioate (PS) linkages between the sugar and phosphate moieties. These modifications enhance the stability and resistance to nuclease degradation, making them particularly useful in biotechnological applications such as gene therapy and RNA interference studies. The PS linkage replaces one hydrogen atom on the oxygen of the normal phosphodiester bond with a sulfur atom, resulting in increased chemical stability while retaining native base-pairing properties. Due to their improved longevity within biological systems, these molecules can be used for extended delivery times or higher therapeutic efficacy when administered. They are also valuable tools in molecular biology research, enabling the development of more effective antisense oligonucleotides and siRNA analogs that can target specific genetic sequences with greater precision.
Phosphorothioate polynucleotides
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